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Introduction
Mitochondrial swelling is a critical indicator of mitochondrial dysfunction, often preceding cell

death. It is primarily caused by the opening of the mitochondrial permeability transition pore

(mPTP), a non-selective channel in the inner mitochondrial membrane. The δ-lactone form of

mevalonic acid, DL-Mevalonolactone, has been identified as an inducer of mitochondrial

swelling, particularly in brain mitochondria.[1] This document provides a detailed guide for

inducing and measuring mitochondrial swelling using DL-Mevalonolactone, including

experimental protocols and a summary of expected quantitative results.

DL-Mevalonolactone disrupts mitochondrial function by decreasing the mitochondrial

membrane potential and the capacity of mitochondria to retain calcium, leading to the opening

of the mPTP and subsequent swelling.[1] These effects are often associated with an increase

in reactive oxygen species (ROS) production.[2][3] Understanding the mechanisms of DL-
Mevalonolactone-induced mitochondrial swelling can provide insights into cellular pathology

and potential therapeutic interventions.

Data Presentation
The following table summarizes the expected concentration-dependent effects of DL-
Mevalonolactone on mitochondrial calcium retention capacity, a key event leading to
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mitochondrial swelling. A decrease in calcium retention capacity indicates an increased

propensity for mPTP opening and swelling.

DL-Mevalonolactone
Concentration (mM)

Effect on Mitochondrial
Calcium Retention
Capacity

Inhibition by Cyclosporin
A (1µM)

0.5

Noticeable decrease in the

number of Ca2+ pulses

retained

Yes

1.0
Significant decrease in Ca2+

retention capacity
Yes

2.0

Pronounced reduction in Ca2+

retention, leading to rapid

swelling

Yes

Data is synthesized from descriptive findings in scientific literature, primarily from studies on

isolated rat brain mitochondria. The exact quantitative values can vary based on experimental

conditions.

Signaling Pathway
The proposed signaling pathway for DL-Mevalonolactone-induced mitochondrial swelling

involves the interplay of calcium, reactive oxygen species, and the mitochondrial permeability

transition pore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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